Cas no 869947-42-2 (2-(3-Formyl-1H-indol-1-yl)butanoic Acid)

• Product Name: 2-(3-Formyl-1H-indol-1-yl)butanoic Acid
• CAS No: 869947-42-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 992126
• Update Time: 2025-06-08

2-(3-Formyl-1H-indol-1-yl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• CHEMBRDG-BB 7993705
• 1H-INDOLE-1-ACETIC ACID,A-ETHYL-3-FORMYL
• A-ETHYL-3-FORMYL-1H-INDOLE-1-ACETIC ACID
• 2-(3-Formyl-1H-indol-1-yl)butanoic Acid

• Inchi： 1S/C13H13NO3/c1-2-11(13(16)17)14-7-9(8-15)10-5-3-4-6-12(10)14/h3-8,11H,2H2,1H3,(H,16,17)
• InChI Key： HXWHURCYMNEHJV-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• PSA: 59.30000
• LogP: 2.48950

Additional information on 2-(3-Formyl-1H-indol-1-yl)butanoic Acid

Introduction to 2-(3-Formyl-1H-indol-1-yl)butanoic Acid (CAS No. 869947-42-2) and Its Emerging Applications in Chemical Biology

2-(3-Formyl-1H-indol-1-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 869947-42-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a combination of an indole moiety and a formyl-substituted butanoic acid backbone, presents a unique set of chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and molecular probe development.

The indole scaffold, a well-known pharmacophore in medicinal chemistry, is extensively studied for its role in modulating biological pathways. The presence of a formyl group at the 3-position of the indole ring enhances the electrophilicity of the molecule, making it a versatile intermediate for further functionalization. This characteristic is particularly valuable in synthetic chemistry, where such intermediates are often employed in cross-coupling reactions to generate more complex structures. The butanoic acid side chain further contributes to the molecule's solubility and bioavailability, making it suitable for in vitro and in vivo studies.

Recent advancements in chemical biology have highlighted the importance of small molecules that can interact with biological targets with high specificity. 2-(3-Formyl-1H-indol-1-yl)butanoic acid has been explored as a potential tool for investigating signaling pathways involving indole derivatives. For instance, studies have demonstrated its ability to modulate enzymes and receptors involved in inflammation and neurodegeneration. The formyl group serves as a handle for covalent bond formation, allowing researchers to develop probes that can selectively label target proteins or nucleic acids. This approach has been particularly useful in understanding the dynamics of protein-protein interactions and enzyme mechanisms.

In the realm of drug discovery, 2-(3-Formyl-1H-indol-1-yl)butanoic acid has been investigated as a lead compound for developing novel therapeutics. Its structural features suggest potential activity against diseases such as cancer, where indole derivatives are known to exhibit anti-proliferative and anti-inflammatory effects. Preclinical studies have shown that derivatives of this compound can inhibit key enzymes involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. The butanoic acid moiety enhances its metabolic stability, ensuring prolonged circulation time and increased bioavailability.

The synthesis of 2-(3-Formyl-1H-indol-1-yl)butanoic acid (CAS No. 869947-42-2) involves multi-step organic transformations that highlight its synthetic utility. The indole ring can be introduced through Friedel-Crafts acylation or condensation reactions, followed by formylation at the 3-position using reagents such as N,N-dimethylformamide (DMF) or phosphorus oxychloride (POCl₃). The butanoic acid side chain can be incorporated via esterification or carboxylation reactions, depending on the desired purity and yield. These synthetic strategies not only provide access to this compound but also demonstrate its versatility as a building block for more complex molecules.

The pharmacological properties of 2-(3-Formyl-1H-indol-1-yl)butanoic acid have been further explored through computational modeling and high-throughput screening (HTS). Virtual screening techniques have identified potential binding pockets on target proteins, suggesting mechanisms of action that could be exploited for therapeutic intervention. Experimental validation using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has confirmed these interactions, providing insights into the molecular recognition processes involved.

One notable application of this compound is in the development of fluorescent probes for cellular imaging. The formyl group can be used to attach fluorophores or quencher molecules, enabling researchers to visualize biological processes with high resolution. Such probes have been employed in studying dynamic events such as protein trafficking, DNA replication, and neurotransmitter release. The ability to tailor the properties of these probes by modifying the butanoic acid side chain allows for customization based on specific experimental needs.

The safety profile of 2-(3-Formyl-1H-indol-1-yl)butanoic acid has been assessed through toxicological studies conducted in vitro and in vivo. Preliminary results indicate low toxicity at therapeutic doses, making it suitable for further development into clinical candidates. However, comprehensive safety evaluations are necessary before any human trials can be initiated. These studies will focus on assessing long-term effects, potential side reactions, and interactions with other drugs commonly used in combination therapies.

The future prospects of 2-(3 Formyl 1H Indol 1 yl Butanoic Acid (CAS No. 869947 42 2) are vast, with ongoing research exploring its potential in various therapeutic areas. Innovations in synthetic methodologies may lead to more efficient production processes, while advances in drug delivery systems could enhance its bioavailability and targeted action. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.